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Compound of Interest

Compound Name: Diethanolamine

CAS No.: 111-42-2

Cat. No.: B1670707

Get Quote

Hazard Assessment: The "Silent" Risks
Diethanolamine (DEA) presents a deceptive risk profile. Unlike highly volatile solvents that

provide immediate olfactory warnings, DEA is a viscous, hygroscopic liquid (or low-melting

solid) with a low vapor pressure at room temperature. This physical state often leads to

complacency, yet the physiological risks are systemic and delayed.

The Core Threat: DEA is not merely a surface irritant; it is a permeator.

Dermal Absorption: DEA readily penetrates the stratum corneum. Once absorbed, it exhibits

specific target organ toxicity (STOT-RE), accumulating in the liver and kidneys.

Viscosity Hazard: Its syrupy consistency (approx. 350-400 cP at 30°C) means splashes do

not "run off" like water or ethanol.[1][2] They adhere to skin and eyewear, prolonging contact

time and increasing the chemical burn potential (H318: Causes serious eye damage).

Carcinogenicity: Classified by IARC as Group 2B (Possibly carcinogenic to humans).
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The following diagram illustrates the critical pathways of exposure and the required barrier

interventions.
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Figure 1: Critical exposure pathways for DEA and the necessary barrier interventions to prevent

systemic toxicity.

The PPE Matrix: Evidence-Based Selection
Standard laboratory nitrile gloves (4 mil) are insufficient for prolonged handling of amines.

Amines can degrade nitrile rubber over time, and thin gloves offer minimal protection against

the permeation rates of pure DEA.

Glove Compatibility & Breakthrough Data
Selection Rule: For incidental contact, standard nitrile is acceptable if removed immediately.

For immersion, heating, or spill cleanup, you must use high-performance materials.[1][2]
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Glove Material Thickness
Breakthrough
Time

Performance
Rating

Operational
Context

Laminate (Silver

Shield/Barrier)
~2.7 mil > 480 min Excellent

Mandatory for

spill cleanup or

immersion.[1][2]

Neoprene Heavy Duty > 480 min Excellent

Preferred for

general handling

of large volumes.

[1][2]

Butyl Rubber 25 mil > 480 min Excellent

Suitable, though

often reduced

dexterity.[1][2]

Nitrile (Standard) 4 mil 30 - 60 min Fair/Splash Only

Only for

analytical

aliquoting.[1][2]

Change

immediately

upon splash.

Latex (Natural

Rubber)
Any < 10 min Poor/Fail

DO NOT USE.

Rapid

permeation.[1][2]

Eye & Body Protection[1][2][4][5][6]
Primary Eye Defense: Chemical splash goggles (indirect venting) are non-negotiable. Safety

glasses allow viscous liquids to seep around the edges.

Secondary Face Defense: A polycarbonate face shield is required when pouring volumes >

100 mL or when heating DEA, as "bumping" (sudden boiling) can project viscous liquid.

Body Defense: A chemical-resistant apron (Neoprene or chemically treated fabric) over a

standard lab coat prevents soak-through to street clothes.[1][2]

Operational Protocol: A Self-Validating System
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To ensure safety, the protocol must be "self-validating"—meaning the steps themselves confirm

the safety of the user.

Phase 1: Preparation (The "Warm-Up")
DEA freezes at ~28°C (82°F). It is often found as a solid or semi-solid in the bottle.

The Risk: Users often try to chip it out (creating dust) or heat it rapidly (creating pressure).

The Protocol:

Place the sealed container in a water bath at 40–50°C.

Validation: Loosen the cap slightly before heating to prevent pressure buildup, then

retighten lightly.

Wait until the liquid flows like heavy syrup. Do not overheat (>60°C) without fume

extraction, as vapor generation increases significantly.

Phase 2: Handling & Transfer[1]
Ventilation: Always handle in a functioning fume hood.

Technique: Pour slowly down the side of the receiving vessel or use a glass rod. This

prevents splashing of the viscous fluid.

Double-Glove Protocol:

Inner Layer: Standard Nitrile (dexterity).

Outer Layer: Extended-cuff Neoprene or Laminate (chemical barrier).[1][2]

Validation: Check the outer glove for discoloration or swelling every 20 minutes. If

detected, doff outer glove immediately.

Phase 3: Decontamination
Because DEA is hygroscopic and viscous, it does not evaporate. Residues remain active

indefinitely.
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Wipe Down: Use a water-dampened paper towel to wipe all surfaces.[1][2] DEA is water-

soluble.[1][2][3]

pH Check (Validation): Touch a pH strip to the cleaned surface. If pH > 9, residue remains.

Repeat cleaning.

Emergency Response & Disposal Logistics
Spill Response Workflow
DEA spills are slippery and persistent. Do not use water immediately, as this spreads the slick

area.
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Figure 2: Step-by-step spill response logic ensuring containment before neutralization.

Disposal Guidelines
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While DEA is not a federally P-listed or U-listed waste under RCRA (40 CFR 261.33), it is a

hazardous substance and often triggers state-specific regulations due to its toxicity and

corrosivity potential.[1][2]

Waste Classification:

Federal: Often "Non-Regulated" unless mixed with other solvents or if pH > 12.5 (D002

Corrosive).

Best Practice: Manage as Hazardous Chemical Waste. Do not pour down the drain.

RQ (Reportable Quantity): 100 lbs (45.4 kg).

Container: High-density polyethylene (HDPE) or steel.[1][2] Avoid aluminum or zinc

containers (DEA is corrosive to soft metals).

Labeling: "Non-Regulated Waste" (if pure) or "Hazardous Waste" (if mixed/required by state).

Always include constituents: "Contains: Diethanolamine, 99%".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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